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Cat. No.: B044356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicology of

cyclopropanecarboxylates, including cyclopropanecarboxylic acid and its methyl and ethyl

esters. The information is compiled from safety data sheets, toxicological databases, and

metabolic studies to ensure a thorough understanding for professionals in research and drug

development.
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Compoun
d

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Appearan
ce

Boiling
Point (°C)

Flash
Point (°C)

Cyclopropa

necarboxyli

c Acid

1759-53-1 C₄H₆O₂ 86.09

Clear

colorless to

light yellow

liquid

182 - 184 71

Methyl

Cyclopropa

necarboxyl

ate

2868-37-3 C₅H₈O₂ 100.12
Colorless

liquid
119 17 - 18

Ethyl

Cyclopropa

necarboxyl

ate

4606-07-9 C₆H₁₀O₂ 114.14

Colorless

to light

yellow

liquid

129 - 133 18

Hazard Identification and Classification
This section summarizes the known hazards associated with cyclopropanecarboxylates based

on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Cyclopropanecarboxylic Acid
GHS Pictograms:

Corrosion

Acute Toxicity (Harmful)

Signal Word: Danger

Hazard Statements:

H302: Harmful if swallowed.[1]

H314: Causes severe skin burns and eye damage.[1]
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Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[2]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

Methyl Cyclopropanecarboxylate
GHS Pictograms:

Flammable

Acute Toxicity (Fatal/Toxic)

Health Hazard

Signal Word: Danger

Hazard Statements:

H225: Highly flammable liquid and vapor.[3][4]

H302: Harmful if swallowed.[4]

H311: Toxic in contact with skin.[4]

H319: Causes serious eye irritation.[4]

Precautionary Statements:
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P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[3][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Ethyl Cyclopropanecarboxylate
GHS Pictograms:

Flammable

Signal Word: Danger

Hazard Statements:

H225: Highly flammable liquid and vapor.[5][6][7]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[5][6][7]

P233: Keep container tightly closed.[5][7]

P240: Ground/bond container and receiving equipment.[5][7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water.[5][7]
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Toxicology Summary
The following tables summarize the available quantitative toxicological data for

cyclopropanecarboxylates.

Acute Toxicity Data for Cyclopropanecarboxylic Acid
Route of
Administration

Species Dose (LD50) Reference

Oral Rat 630 mg/kg [3]

Intraperitoneal Mouse 172 mg/kg

Subcutaneous Mouse 172 mg/kg [8]

Intravenous Mouse 180 mg/kg [8]

Acute Toxicity Data for Methyl Cyclopropanecarboxylate
Route of
Administration

Species Dose (LD50) Reference

Oral Rat 738 mg/kg [9]

Dermal Rabbit 643 mg/kg [9]

No specific LD50 data for Ethyl Cyclopropanecarboxylate was found in the reviewed literature.

Handling and Safety Precautions
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[10]

Ensure eyewash stations and safety showers are readily accessible.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]
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Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[3]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[10]

Do not breathe vapors or mists.[10]

Keep away from heat, sparks, and open flames.[10]

Ground and bond containers when transferring material to prevent static discharge.[3]

Wash thoroughly after handling.[10]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents and strong bases.[10]

Keep containers tightly closed.[10]

For flammable esters (methyl and ethyl), store in a designated flammables cabinet.

Spill and Disposal:

In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a

suitable container for disposal.[10]

Dispose of waste in accordance with local, state, and federal regulations.

Metabolism and Toxicology
Metabolic Pathway of Cyclopropanecarboxylate
Studies in the bacterium Rhodococcus rhodochrous have elucidated a pathway for the

metabolism of cyclopropanecarboxylate. The process begins with the activation of
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cyclopropanecarboxylate to its coenzyme A (CoA) derivative, which is then converted to 3-

hydroxybutyryl-CoA.[4]

Cyclopropanecarboxylate Cyclopropanecarboxyl-CoA

 Cyclopropanecarboxylate-
CoA Ligase 3-Hydroxybutyryl-CoA

 Cyclopropanecarboxyl-CoA
 Ring Opening

Click to download full resolution via product page

Metabolic pathway of cyclopropanecarboxylate in Rhodococcus rhodochrous.

In mammalian systems, cyclopropanecarboxylic acid can be incorporated into fatty acids,

suggesting it can enter metabolic pathways as a primer unit for fatty acid synthesis.

Mechanism of Toxicity: Mitochondrial Dysfunction
A key mechanism of toxicity for cyclopropanecarboxylic acid appears to be the inhibition of

mitochondrial fatty acid β-oxidation.[11] This can lead to a depletion of cellular energy stores

and disruption of glucose homeostasis. The metabolism of certain drugs to cyclopropane

carboxylic acid has been linked to hepatic toxicity, suggesting this is a relevant pathway in

mammals.[11]
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Proposed mechanism of cyclopropanecarboxylic acid toxicity via mitochondrial inhibition.

Experimental Protocols
Detailed experimental protocols for the cited LD50 studies were not available in the public

domain. The primary references date back to 1969 and a US Army technical document, the full

texts of which could not be retrieved. Therefore, a generalized protocol for an acute oral toxicity

study based on current OECD guidelines is provided below as a reference for researchers.

Generalized Protocol for Acute Oral Toxicity (LD50)
Study (Adapted from OECD Guideline 423)
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Objective: To determine the median lethal dose (LD50) of a substance after a single oral

administration.

Animals:

Species: Rat (or other appropriate rodent species).

Sex: Typically, one sex (usually female) is used.

Age: Young adults (8-12 weeks old).

Housing: Housed in appropriate cages with controlled temperature, humidity, and light-dark

cycle. Access to food and water ad libitum, except for fasting before dosing.

Procedure:

Fasting: Animals are fasted overnight (for rats) prior to dosing. Water is still provided.

Dose Preparation: The test substance is prepared in a suitable vehicle (e.g., water, corn oil).

Dose Administration: The substance is administered by oral gavage using a stomach tube.

The volume administered is typically kept low (e.g., 1-2 mL/100g body weight).

Dose Levels: A stepwise procedure is used with a starting dose based on a preliminary

range-finding study or existing information. Subsequent dose levels are adjusted up or down

by a constant factor depending on the outcome of the previous dose.

Observation Period: Animals are observed for mortality and clinical signs of toxicity at regular

intervals for at least 14 days. Observations include changes in skin, fur, eyes, mucous

membranes, respiratory, circulatory, autonomic and central nervous systems, and

somatomotor activity and behavior pattern.

Body Weight: Individual animal weights are recorded before dosing and at least weekly

thereafter.

Necropsy: All animals (including those that die during the study and those sacrificed at the

end) are subjected to a gross necropsy.
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Data Analysis: The LD50 is calculated using appropriate statistical methods (e.g., Probit

analysis, moving average).

Animal Acclimation
& Selection

Overnight Fasting

Oral Gavage
Dosing

14-Day Observation
(Mortality & Clinical Signs)

Gross Necropsy

LD50 Calculation

Click to download full resolution via product page

Generalized workflow for an acute oral toxicity study.

Disclaimer: This guide is intended for informational purposes only and does not replace a

formal risk assessment or the guidance of a qualified safety professional. Always consult the

most current Safety Data Sheet (SDS) for any chemical before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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